4-(2-Hydroxyphenyl)-5-methyl-2-(3-pyridyl)thiazole

• IUPAC Name: 2-(5-methyl-2-pyridin-3-yl-1,3-thiazol-4-yl)phenol
• InChI: InChI=1S/C15H12N2OS/c1-10-14(12-6-2-3-7-13(12)18)17-15(19-10)11-5-4-8-16-9-11/h2-9,18H,1H3
• InChI Key: YTYUMXDCQYERGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CN=CC=C2)C3=CC=CC=C3O
• Molecular Formula: C15H12N2OS
• Molecular Weight: 268.3 g/mol

Description

Thiazole is a five-membered heterocyclic compound containing one sulfur atom and one nitrogen atom. It’s an important scaffold in a large number of synthetic compounds due to its diverse pharmacological activity.

Synthesis Analysis

Thiazole derivatives can be synthesized from p-hydroxy benzaldehyde and phenyl hydrazine. The final derivatives are evaluated for their in vitro anti-microbial activity after thorough purification.

Molecular Structure Analysis

Thiazole is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Thiazole derivatives have been synthesized from p-hydroxy benzaldehyde and phenyl hydrazine in excellent yields and purity. All the synthesized compounds were unambiguously identified based on their spectral data analyses.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazole derivatives can vary widely depending on their specific structures. For example, 2-Methyl-4-(3-pyridyl)thiazole has a linear formula of C9H8N2S1.

Scientific Research Applications

Antimicrobial Activity

• Researchers have synthesized a series of biologically active compounds containing 2,4-disubstituted thiazole analogues. .

Antioxidant Properties

• The same synthesized compounds were evaluated for their antioxidant activity using the DPPH free radical-scavenging assay. .

Molecular Docking Studies on COVID-19

• Molecular docking studies revealed that these compounds interacted with the catalytic domain of the gram-positive S. aureus topoisomerase IV enzyme. .

Bioactive Scaffold for Drug Design

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Anticancer Potential

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Antiparasitic Applications

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Mechanism of Action

Target of Action

Thiazole derivatives have been reported to exhibit a wide range of biological activities, such as antibacterial, antifungal, antiviral, antihelmintic, antitumor, and anti-inflammatory effects .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways due to their diverse pharmacological activities .

Pharmacokinetics

Thiazole derivatives are generally known for their diverse pharmacokinetic properties, which can influence their bioavailability .

Result of Action

Thiazole derivatives are known to exert a variety of effects at the molecular and cellular levels due to their diverse pharmacological activities .

Action Environment

Environmental factors can potentially influence the action of thiazole derivatives .

Safety and Hazards

The safety and hazards of a specific thiazole derivative would depend on its exact structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.